Cas no 1448071-31-5 (N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide)

• Product Name: N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide
• CAS No: 1448071-31-5
• MF: C₁₈H₂₅NO₃S
• MW: 335.461004018784
• CID: 6368689
• PubChem ID: 71804867
• Update Time: 2025-07-10

N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide
• N-[(3-methoxythiolan-3-yl)methyl]-4-phenyloxane-4-carboxamide
• 1448071-31-5
• AKOS024557274
• N-((3-methoxytetrahydrothiophen-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• VU0548854-1
• F6420-0664

• Inchi： 1S/C18H25NO3S/c1-21-17(9-12-23-14-17)13-19-16(20)18(7-10-22-11-8-18)15-5-3-2-4-6-15/h2-6H,7-14H2,1H3,(H,19,20)
• InChI Key： XAGJPQZZDBNGTL-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC=C2)(C(NCC2(OC)CCSC2)=O)CC1

Computed Properties

• Exact Mass: 335.15551483g/mol
• Monoisotopic Mass: 335.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide

Research Briefing on N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide (CAS: 1448071-31-5)

N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide (CAS: 1448071-31-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both thiolane and oxane moieties in its structure suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide. Researchers have employed advanced synthetic methodologies to achieve high yields and purity, which are critical for subsequent biological testing. The compound's mechanism of action is believed to involve modulation of specific signaling pathways, although detailed studies are still underway to elucidate its exact targets and effects.

In vitro and in vivo studies have demonstrated that N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide exhibits significant activity against certain disease models. For instance, preliminary data suggest its efficacy in modulating inflammatory responses, which could have implications for treating autoimmune disorders. Additionally, its potential as an analgesic agent is being explored, with early results indicating reduced pain sensitivity in animal models.

The pharmacokinetic profile of N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide has also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Initial findings indicate favorable bioavailability and a manageable half-life, though further optimization may be required to enhance its therapeutic index.

Despite these promising findings, challenges remain in the development of N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide. Issues such as potential toxicity, off-target effects, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from the laboratory to clinical applications.

In conclusion, N-(3-methoxythiolan-3-yl)methyl-4-phenyloxane-4-carboxamide represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structure and preliminary biological activities make it a candidate for further investigation. Continued research will be essential to fully understand its therapeutic potential and to overcome existing challenges in its development.